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Compound of Interest

Compound Name: RI-962

Cat. No.: B15140815 Get Quote

For researchers and scientists at the forefront of drug development, ensuring a safe laboratory

environment is paramount. This document provides essential, immediate safety and logistical

information for the handling of RI-962, a potent and selective receptor-interacting protein

kinase 1 (RIPK1) inhibitor used in nervous system and inflammatory disease research.

Adherence to these guidelines is critical for minimizing risk and ensuring the integrity of your

research.

A specific Safety Data Sheet (SDS) for RI-962 is available and must be consulted prior to

handling this compound.[1] This document should be considered a supplementary guide to the

full SDS.

Essential Safety and Handling Information
Proper handling of potent compounds like RI-962 is crucial. The following table summarizes

key quantitative data; however, it is imperative to refer to the specific SDS for definitive

exposure limits and other safety parameters.
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Parameter Value Source

CAS Number 2763831-53-2 [1][2][3][4]

Recommended Storage
Store at -20°C for 2 years.

Protect from light.

General guidance for similar

research compounds. Consult

specific SDS.

Occupational Exposure Limits

Not established. Handle as a

potent compound with low

exposure limits.

General guidance for research

compounds. Consult specific

SDS.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against accidental exposure. The

following PPE is mandatory when handling RI-962.

Standard Laboratory Attire:

Fully enclosed shoes

Long-sleeved lab coat

Required PPE for Handling RI-962 Powder:

Gloves: Nitrile gloves should be worn at all times. Change gloves immediately if

contaminated.

Eye Protection: Chemical safety goggles or a face shield are required.

Respiratory Protection: A fit-tested N95 or higher-rated respirator should be used when

handling the powder outside of a certified chemical fume hood or other ventilated enclosure.

Body Protection: A disposable gown or apron is recommended to be worn over the lab coat.

Procedural Guidance for Safe Handling
General Precautions:
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Avoid inhalation of dust and direct contact with skin and eyes.

All handling of solid RI-962 should be conducted in a certified chemical fume hood or a

ventilated balance enclosure.

Ensure a safety shower and eyewash station are readily accessible.

Weighing and Solution Preparation:

Designate a specific area within the fume hood for handling RI-962.

Before weighing, decontaminate the balance and the surrounding area.

Use appropriate tools (e.g., spatulas) to handle the compound.

When preparing solutions, add the solvent to the weighed compound slowly to avoid

splashing.

Ensure the vial or container is securely capped after preparation.

Spill Response: In the event of a spill, evacuate the immediate area and alert your laboratory's

safety officer.

Small spills (powder):

Gently cover the spill with absorbent paper towels to avoid raising dust.

Dampen the absorbent material with a suitable solvent (e.g., ethanol) to wet the powder.

Carefully wipe the area from the outside in, placing all contaminated materials into a

sealed bag for hazardous waste disposal.

Decontaminate the area with a suitable cleaning agent.

Large spills:

Evacuate the laboratory and prevent re-entry.

Contact your institution's environmental health and safety (EHS) department immediately.
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Disposal Plan: All waste contaminated with RI-962, including empty containers, used PPE, and

spill cleanup materials, must be disposed of as hazardous chemical waste. Follow all local,

state, and federal regulations for hazardous waste disposal. Do not dispose of RI-962 down the

drain or in the regular trash.

Experimental Workflow for Safe Handling
The following diagram outlines the standard workflow for safely handling RI-962 in a laboratory

setting.
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Caption: Workflow for the safe handling of RI-962.
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By implementing these safety protocols and fostering a culture of safety consciousness, you

can effectively manage the risks associated with handling potent research compounds like RI-
962, ensuring the well-being of all laboratory personnel and the integrity of your scientific

endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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